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Compound of Interest

Compound Name:
3,4-Diethyl-2,5-dimethyl-1H-

pyrrole

Cat. No.: B8361161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diethyl-2,5-dimethyl-1H-pyrrole, commonly known as Kryptopyrrole, is a substituted

pyrrole that has garnered significant interest in the biomedical field. Its chemical structure,

characterized by a central pyrrole ring with ethyl and methyl substituents at the 3,4- and 2,5-

positions respectively, contributes to its unique physicochemical and biological properties. This

document provides a comprehensive overview of Kryptopyrrole, including its chemical and

physical properties, a detailed synthesis protocol, and an exploration of its biological

significance, particularly its association with the clinical condition known as Pyroluria.

Chemical and Physical Properties
Kryptopyrrole is a heterocyclic aromatic compound. Its properties are summarized in the table

below.
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Property Value Reference

CAS Number 517-22-6

Molecular Formula C₁₀H₁₇N

Molecular Weight 151.25 g/mol

Boiling Point 197 °C (at 710 mmHg)

Density 0.913 g/mL

Refractive Index 1.496

Melting Point Not available

Synonyms
Kryptopyrrole, 2,5-Dimethyl-

3,4-diethyl-1H-pyrrole

Synthesis of 3,4-Diethyl-2,5-dimethyl-1H-pyrrole
(Kryptopyrrole)
The synthesis of Kryptopyrrole can be achieved through the Knorr pyrrole synthesis. A detailed

experimental protocol, adapted from Organic Syntheses, is provided below. The Knorr

synthesis involves the condensation of an α-amino-ketone with a β-ketoester.

Experimental Protocol: Knorr Synthesis of
Kryptopyrrole
Materials:

3-Aminopentan-2-one

Ethyl 3-oxopentanoate (Ethyl propionylacetate)

Glacial acetic acid

Sodium acetate

Ethanol
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Diethyl ether

Sodium sulfate (anhydrous)

Hydrochloric acid (concentrated)

Sodium bicarbonate

Procedure:

Preparation of the β-ketoester enamine: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve ethyl 3-oxopentanoate in glacial acetic acid. Add

an equimolar amount of 3-aminopentan-2-one to the solution.

Reaction: Heat the mixture to reflux for 2-3 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

a beaker containing ice-water. Neutralize the solution with a saturated solution of sodium

bicarbonate.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic

layers and wash with brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel using a hexane/ethyl acetate solvent system to yield pure 3,4-
Diethyl-2,5-dimethyl-1H-pyrrole.

Biological Role and Signaling Pathway Involvement
Kryptopyrrole has been implicated in the pathobiology of a condition known as Pyroluria, or

Kryptopyrroluria. This condition is characterized by the elevated urinary excretion of

Kryptopyrrole. The proposed mechanism suggests that Kryptopyrrole, a byproduct of heme

synthesis, binds to and promotes the excretion of pyridoxal 5'-phosphate (the active form of
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vitamin B6) and zinc.[1] This leads to a functional deficiency of these two essential

micronutrients.

Vitamin B6 and zinc are cofactors for numerous enzymes involved in various metabolic

pathways, including neurotransmitter synthesis. A deficiency in these nutrients can, therefore,

have significant physiological and neurological consequences.

Below is a diagram illustrating the proposed mechanism of Kryptopyrrole in inducing vitamin B6

and zinc deficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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